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Compound of Interest

Compound Name: 2-Bromo-3,4-difluorobenzoic acid

Cat. No.: B177370 Get Quote

CAS Number: 170108-05-1

This technical guide provides a comprehensive overview of 2-Bromo-3,4-difluorobenzoic
acid, a key intermediate in the pharmaceutical and fine chemical industries. The information is

tailored for researchers, scientists, and professionals involved in drug development and organic

synthesis.

Chemical and Physical Properties
2-Bromo-3,4-difluorobenzoic acid is a halogenated benzoic acid derivative.[1] Its distinct

molecular structure, featuring a benzoic acid core with bromine and fluorine substituents,

imparts enhanced reactivity, making it a valuable starting material for complex organic

synthesis pathways.[2]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 170108-05-1

Molecular Formula C₇H₃BrF₂O₂

Molecular Weight 237.00 g/mol

Physical Form
Solid, off-white to faint peach

powder
[2]

Boiling Point 292.9 °C at 760 mmHg

Purity Typically ≥95-99% [1][3]

Storage
Store at room temperature in a

sealed, dry container
[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Bromo-3,4-difluorobenzoic acid are

not readily available in the public domain. However, a general synthetic approach for a related

compound, 2-bromo-3-fluorobenzoic acid, is described in patent literature and involves a multi-

step process starting from m-fluorobenzotrifluoride. This process includes nitration,

bromination, reduction, deamination, separation, and finally hydrolysis to yield the target

product.[4]

It is important to note that this protocol is for a different, though structurally similar, compound

and would require significant adaptation and optimization for the synthesis of 2-Bromo-3,4-
difluorobenzoic acid. Researchers should consult specialized chemical synthesis literature

and databases for more specific and validated synthetic methods.

Applications in Research and Drug Development
2-Bromo-3,4-difluorobenzoic acid is a crucial building block in the synthesis of complex

Active Pharmaceutical Ingredients (APIs).[2] Its application is particularly noted in the

development of antiviral and anticancer therapies, where it serves as a critical intermediate for

creating sophisticated drug molecules.[2] The presence of both bromine and fluorine atoms
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allows for diverse chemical modifications, enabling chemists to fine-tune the properties of the

final drug candidates.

One example of a therapeutic area where related fluorinated benzoic acid derivatives are

utilized is in the development of proton pump inhibitors (PPIs). For instance, Pantoprazole, a

PPI used for managing gastroesophageal reflux disease (GERD) and other hypersecretory

conditions, utilizes a fluorinated benzimidazole backbone, highlighting the importance of

fluorinated aromatics in this class of drugs.[5] Pantoprazole functions by irreversibly inhibiting

the (H+, K+)-ATPase enzyme in gastric parietal cells, the final step in gastric acid production.[5]

While a direct and specific signaling pathway involving a drug synthesized from 2-Bromo-3,4-
difluorobenzoic acid is not publicly documented, we can conceptualize a general workflow for

its application in drug discovery.
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General Drug Discovery Workflow Using 2-Bromo-3,4-difluorobenzoic Acid
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Caption: Generalized workflow for drug discovery.
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Spectral Data
Specific, experimentally-derived spectral data (NMR, IR, MS) for 2-Bromo-3,4-
difluorobenzoic acid is not widely available in public databases. Commercial suppliers may

provide a certificate of analysis with this information upon request.

Safety Information
2-Bromo-3,4-difluorobenzoic acid is classified as a hazardous substance. Appropriate safety

precautions should be taken during handling and storage.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference(s)

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319
Causes serious eye

irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P264
Wash skin thoroughly

after handling.

P270

Do not eat, drink or

smoke when using

this product.

P280

Wear protective

gloves/ eye protection/

face protection.

P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

P305+P351+P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and
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easy to do. Continue

rinsing.

Below is a logical diagram illustrating the relationship between the hazards and the necessary

personal protective equipment (PPE).

Hazard and PPE Relationship

Identified Hazards

Required Personal Protective Equipment

H302: Harmful if swallowed H315: Causes skin irritation

Protective Gloves

H319: Causes serious eye irritation

Safety Goggles/
Face Shield

H335: May cause respiratory irritation

Respiratory Protection

Click to download full resolution via product page

Caption: Relationship between hazards and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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